Cas no 77-27-0 (4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-)

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- structure
77-27-0 structure
Product Name:4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-
CAS No:77-27-0
MF:C12H18N2O2S
MW:254.348521709442
CID:565063
Update Time:2025-04-19

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-
    • ***
    • 5-pentan-2-yl-5-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
    • Thiamylal
    • 5-Allyl-5-(1-methylbutyl)-2-thiobarbituric acid
    • Bio-Tal
    • NSC 120815
    • Surital
    • Thioquinalbarbitone
    • Thioseconal
    • Inchi: 1S/C12H18N2O2S/c1-4-6-8(3)12(7-5-2)9(15)13-11(17)14-10(12)16/h5,8H,2,4,6-7H2,1,3H3,(H2,13,14,15,16,17)
    • InChI Key: XLOMZPUITCYLMJ-UHFFFAOYSA-N
    • SMILES: S=C1NC(C(C(N1)=O)(CC=C)C(C)CCC)=O

Computed Properties

  • Exact Mass: 254.10900

Experimental Properties

  • Density: 1.1828 (rough estimate)
  • Melting Point: 132-133°
  • Refractive Index: 1.5510 (estimate)
  • PSA: 90.29000
  • LogP: 2.17360

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Security Information

  • Hazardous Material transportation number:UN 3249
  • WGK Germany:3
  • Hazard Category Code: 23/24/25
  • Safety Instruction: 36/37/39-45
  • Hazardous Material Identification: T
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R23/24/25

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Customs Data

  • HS CODE:2933530015
  • Customs Data:

    China Customs Code:

    2933530015

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Related Literature

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